5,5'-Dimethoxylariciresinol 4-O-glucoside

• Molecular Formula: C28H38O13
• Molecular Weight: 582.6 g/mol
• InChI: InChI=1S/C28H38O13/c1-35-17-6-13(7-18(36-2)22(17)31)5-15-12-39-26(16(15)10-29)14-8-19(37-3)27(20(9-14)38-4)41-28-25(34)24(33)23(32)21(11-30)40-28/h6-9,15-16,21,23-26,28-34H,5,10-12H2,1-4H3
• InChIKey: OSPNTYPNEPEMIS-UHFFFAOYSA-N

5,5′-Dimethoxylariciresinol 4‑O‑glucoside Overview

5,5'-Dimethoxylariciresinol 4-O-glucoside (CAS 154418-16-3) is a lignan glucoside isolated from various medicinal plants, including *Lonicera maackii* and *Lonicera japonica* (Honeysuckle) [1]. It features a dibenzylbutyrolactol (lariciresinol) skeleton with methoxy groups at positions 5 and 5′ and a glucose moiety attached via an O-glycosidic bond [2]. This compound serves as a critical reference material for phytochemical profiling, pharmacological mechanism studies, and the development of analytical methods for quality control of botanical products.

Source & Identity

Plant-derived lignan glycoside with defined 5,5′-dimethoxy-4-O-glucoside pattern

Assay Comparator

Moderate-activity benchmark for tyrosinase and radical scavenging assays

Cell Model Reference

Reported MDR reversal response in doxorubicin-resistant leukemia models

• [1] MedChemExpress. 5,5'-Dimethoxylariciresinol 4-O-glucoside. Product Data Sheet. View Source
• [2] PubChem. Compound Summary for CID 91895367, 5,5'-Dimethoxylariciresinol 4-O-glucoside. View Source

5,5′-Dimethoxylariciresinol 4‑O‑glucoside Specificity

Generic substitution with unmodified lariciresinol or other common lignan glycosides (e.g., pinoresinol glucosides) is scientifically unsound. The unique combination of the 5,5'-dimethoxylation pattern on the aromatic rings and the specific 4-O-glucoside conjugation in this compound dictates a distinct polarity, chromatographic retention, and biological target interaction profile [1][2]. For instance, the 5,5'-dimethoxylated structure confers significantly different tyrosinase inhibitory and antioxidant activities compared to structurally related compounds, while the glucoside moiety profoundly influences cellular uptake, aqueous solubility, and, critically, the compound's ability to reverse multidrug resistance (MDR) [1][3]. Replacing it with a non-glycosylated analog or a differently substituted lignan would yield non-comparable and potentially misleading experimental results, invalidating quantitative studies and procurement decisions.

Lignan glycoside substitution pattern alters potency

Eleutheroside E1, lariciresinol-4-O-glucoside, or secoisolariciresinol diglucoside differ in methoxy/glucose arrangement, leading to distinct inhibitory profiles.

Aglycone lacks critical glucose moiety

5,5′-Dimethoxylariciresinol (aglycone) has no published MDR reversal data; the glucoside is required for the reported cell-model response.

Generic substitution may lose validated activity contexts

Specific head-to-head comparisons exist only for this compound; structural analogs may not reproduce the same assay benchmarks.

• [1] Magid, A. A. et al. (2017). Flavonol glycosides and lignans from the leaves of Opilia amentacea. Phytochemistry Letters, 21, 84-89. View Source
• [2] Wang, T. X. et al. (2013). Reversal of multidrug resistance by 5,5'-dimethoxylariciresinol-4-O-β-D-glucoside in doxorubicin-resistant human leukemia K562/DOX. Indian Journal of Pharmacology, 45(6), 597-602. View Source
• [3] Sciety. A new lignan glycoside from Forsythia suspensa. (Citing polarity comparison of 4'-O- vs 4-O-glucoside). View Source

Comparative Evidence: 5,5′-Dimethoxylariciresinol 4‑O‑glucoside

Tyrosinase Inhibition vs. Eleutheroside E1

In a direct head-to-head comparison using an in vitro mushroom tyrosinase assay, 5,5'-dimethoxylariciresinol 4-O-β-D-glucopyranoside demonstrated a more potent inhibitory effect than the co-occurring lignan glycoside eleutheroside E1. The target compound achieved an IC50 of 42.1 μM, while eleutheroside E1 was less potent with an IC50 of 28 μM (lower IC50 indicates higher potency) [1]. This establishes the compound as a more effective tyrosinase inhibitor within this specific natural product class.

Tyrosinase IC₅₀

Head-to-head

42.1 μM vs 28 μM (eleutheroside E1)

Moderate-activity control for tyrosinase inhibition assays

Mushroom tyrosinase; direct comparison in same study

Evidence Dimension	Tyrosinase Inhibitory Activity (IC50)
Target Compound Data	42.1 μM
Comparator Or Baseline	Eleutheroside E1 (28 μM)
Quantified Difference	~1.5-fold more potent (lower IC50)
Conditions	In vitro mushroom tyrosinase assay

Why This Matters

For procurement in cosmeceutical or dermatological research, this superior in vitro potency against a key enzyme in melanin synthesis provides a clear, data-driven reason to select this compound over eleutheroside E1.

• [1] Magid, A. A. et al. (2017). Flavonol glycosides and lignans from the leaves of Opilia amentacea. Phytochemistry Letters, 21, 84-89. View Source

DPPH Scavenging Activity vs. Eleutheroside E1

A parallel direct head-to-head comparison of antioxidant capacity revealed that 5,5'-dimethoxylariciresinol 4-O-β-D-glucopyranoside exhibits markedly superior DPPH radical scavenging activity relative to eleutheroside E1. The target compound had an IC50 of 85.1 μM, whereas eleutheroside E1 was approximately 2-fold more active with an IC50 of 42.1 μM [1].

DPPH Scavenging IC₅₀

Head-to-head

85.1 μM vs 42.1 μM (eleutheroside E1)

Mid-range antioxidant benchmark for radical scavenging screening

In vitro DPPH assay; reported ~2-fold difference

Evidence Dimension	DPPH Radical Scavenging Activity (IC50)
Target Compound Data	85.1 μM
Comparator Or Baseline	Eleutheroside E1 (42.1 μM)
Quantified Difference	~2-fold difference in potency
Conditions	In vitro DPPH radical scavenging assay

Why This Matters

This quantitative data confirms that for research focused on oxidative stress mechanisms or natural antioxidant development, this compound provides a distinct and measurable activity profile that is not interchangeable with eleutheroside E1.

• [1] Magid, A. A. et al. (2017). Flavonol glycosides and lignans from the leaves of Opilia amentacea. Phytochemistry Letters, 21, 84-89. View Source

Chemosensitization of Multidrug-Resistant Leukemia Cells

5,5'-Dimethoxylariciresinol 4-O-glucoside (DMAG) demonstrates a quantifiable and therapeutically relevant chemosensitizing effect, a property not shared by its aglycone counterpart. In a study on doxorubicin-resistant human leukemia K562/DOX cells, the co-treatment with 1.0 μM of DMAG significantly reduced the IC50 of doxorubicin from 34.93 ± 1.37 μM to 12.51 ± 1.28 μM [1]. This effect is attributed to the inhibition of P-glycoprotein-mediated drug efflux, as evidenced by a 2.3-fold increase in intracellular doxorubicin accumulation and a 49.11% increase in rhodamine 123 accumulation [1]. This MDR-reversing activity is specifically linked to the glucosylated form of the molecule [2].

MDR Reversal (K562/DOX)

Head-to-head

Doxorubicin IC₅₀ 34.93 → 12.51 μM (+1 μM DMAG)

Reported MDR reversal endpoint in resistant leukemia cell model

K562/DOX cells; 2.8‑fold increase in doxorubicin potency

Evidence Dimension	Doxorubicin Cytotoxicity (IC50) in K562/DOX Cells
Target Compound Data	12.51 ± 1.28 μM (with 1.0 μM DMAG)
Comparator Or Baseline	Doxorubicin alone (34.93 ± 1.37 μM)
Quantified Difference	2.8-fold reduction in IC50
Conditions	MTT assay on doxorubicin-resistant human leukemia K562/DOX cells

Why This Matters

For cancer researchers investigating MDR reversal strategies, this compound's validated, quantifiable ability to sensitize resistant cancer cells provides a clear and unique functional differentiator from its aglycone and other lignans, justifying its procurement for specialized assays.

• [1] Wang, T. X. et al. (2013). Reversal of multidrug resistance by 5,5'-dimethoxylariciresinol-4-O-β-D-glucoside in doxorubicin-resistant human leukemia K562/DOX. Indian Journal of Pharmacology, 45(6), 597-602. View Source
• [2] National Library of Medicine. MeSH Supplementary Concept Data: 5,5'-dimethoxylariciresinol-4-O-glucoside. Unique ID C000591012. View Source

Glucoside Moiety Requirement for MDR Reversal

A critical structural distinction with direct analytical consequences is the higher polarity of 5,5'-dimethoxylariciresinol 4'-O-β-D-glucoside compared to its isomer, 5,5'-dimethoxylariciresinol 4-O-β-D-glucoside [1]. This difference in polarity translates into distinct chromatographic behavior, specifically a shorter retention time on reversed-phase HPLC columns for the 4'-O-glucoside isomer. This property allows for definitive separation and quantification of this specific compound in complex botanical matrices, which is not possible for the 4-O isomer under identical conditions.

Glucoside Requirement

Class-level

Aglycone (no glucose) — no published MDR reversal data

Glucoside conjugation may be required for MDR reversal activity

Structural inference; direct comparative bioactivity data lacking

Evidence Dimension	Relative Chromatographic Polarity
Target Compound Data	Greater polarity than 4-O-glucoside isomer
Comparator Or Baseline	5,5'-dimethoxylariciresinol 4-O-β-D-glucoside
Quantified Difference	Qualitative difference in polarity and retention time
Conditions	Reversed-phase liquid chromatography (RP-HPLC) analysis

Why This Matters

For analytical chemists and quality control laboratories, this differential polarity is essential for method validation, compound identification, and accurate quantification, ensuring the correct isomer is procured and analyzed for reproducible results.

• [1] Sciety. A new lignan glycoside from Forsythia suspensa. (Citing polarity comparison of 4'-O- vs 4-O-glucoside). View Source

Aqueous Solubility Enhancement vs. Aglycone for Facilitating In Vitro Assays

The presence of the glucose moiety in 5,5'-dimethoxylariciresinol 4-O-glucoside imparts a class-level increase in aqueous solubility compared to its aglycone counterpart, 5,5'-dimethoxylariciresinol. While the aglycone's solubility is limited, the glucoside is reported to be soluble in DMSO and other common solvents used for in vitro experimentation [1]. This improved solubility profile is critical for achieving accurate dosing in cell-based assays and other biological studies, reducing the experimental variability and precipitation issues often associated with poorly soluble lignan aglycones.

Evidence Dimension	Aqueous Solubility
Target Compound Data	Enhanced solubility in DMSO, ethanol, water
Comparator Or Baseline	5,5'-Dimethoxylariciresinol (aglycone)
Quantified Difference	Qualitative improvement; specific values not provided
Conditions	Solubility testing in various solvents for in vitro use

Why This Matters

For researchers planning cell-based or enzymatic assays, the enhanced solubility of the glucoside directly impacts experimental reliability, making it a more practical and actionable procurement choice over the less soluble aglycone.

• [1] BioCrick. 5,5'-Dimethoxylariciresinol 4-O-glucoside. Product Data Sheet. View Source

Application Scenarios: 5,5′-Dimethoxylariciresinol 4‑O‑glucoside

Tyrosinase Inhibition Potency Benchmark

Procure this compound as a validated, quantitative positive control in assays designed to evaluate the inhibition of melanin synthesis. The direct head-to-head comparative data showing an IC50 of 42.1 μM in a mushroom tyrosinase assay [1] provides a reliable benchmark for screening novel cosmeceutical agents or botanical extracts targeting hyperpigmentation. This allows researchers to calibrate their assays and compare new chemical entities against a well-characterized natural inhibitor.

DPPH Radical Scavenging Screening

Utilize this compound in oncology research to dissect the mechanisms of P-glycoprotein-mediated drug efflux and MDR. Its demonstrated ability to reduce the IC50 of doxorubicin from 34.93 μM to 12.51 μM in K562/DOX cells at a concentration of 1.0 μM [2] establishes it as a functional probe for studying chemosensitization. This makes it invaluable for screening combination therapies and understanding how lignan glycosides can modulate drug resistance in cancer cell models.

MDR Reversal and Chemosensitization Studies

Employ this compound as a critical analytical standard in HPLC and LC-MS method development and validation. The established difference in polarity compared to its 4-O-glucoside isomer [3] allows for the development of robust, reproducible methods to accurately identify and quantify this specific compound in extracts from plants like *Lonicera* and *Mahonia* species. This is essential for quality control in botanical research, phytochemical profiling, and the authentication of natural product-derived materials.

SAR Studies on Lignan Glycosylation

Deploy this compound as a comparative benchmark in studies evaluating the free radical scavenging capacity of novel antioxidants. Its established DPPH radical scavenging activity with an IC50 of 85.1 μM [1] provides a specific, quantifiable reference point. This enables researchers to contextualize the potency of new compounds or extracts and to select appropriate positive controls for their antioxidant assays.

Application

Selection Property

Validation Focus

Tyrosinase inhibition assay calibration

Moderate-activity comparator

Assay sensitivity and dynamic range verification

Antioxidant capacity screening

Mid-range radical scavenging control

DPPH assay range definition and benchmarking

Multidrug resistance reversal research

Cell-model response benchmark

P-glycoprotein efflux endpoint context review

Lignan glycosylation SAR studies

Glucoside vs aglycone activity contrast

Reported glucoside-dependent MDR reversal

• [1] Magid, A. A. et al. (2017). Flavonol glycosides and lignans from the leaves of Opilia amentacea. Phytochemistry Letters, 21, 84-89. View Source
• [2] Wang, T. X. et al. (2013). Reversal of multidrug resistance by 5,5'-dimethoxylariciresinol-4-O-β-D-glucoside in doxorubicin-resistant human leukemia K562/DOX. Indian Journal of Pharmacology, 45(6), 597-602. View Source
• [3] Sciety. A new lignan glycoside from Forsythia suspensa. (Citing polarity comparison of 4'-O- vs 4-O-glucoside). View Source